Cas no 1094646-24-8 (2-Methyl-N-1,N-1-dipropyl-1,4-benzenediamine)

2-Methyl-N-1,N-1-dipropyl-1,4-benzenediamine structure
1094646-24-8 structure
Product Name:2-Methyl-N-1,N-1-dipropyl-1,4-benzenediamine
CAS No:1094646-24-8
MF:C13H22N2
MW:206.327183246613
CID:1078486
PubChem ID:43165450
Update Time:2025-04-20

2-Methyl-N-1,N-1-dipropyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-N-1,N-1-dipropyl-1,4-benzenediamine
    • 2-methyl-1-N,1-N-dipropylbenzene-1,4-diamine
    • 2-Methyl-N1,N1-dipropyl-1,4-benzenediamine
    • DTXSID201264942
    • 1094646-24-8
    • 2-Methyl-N1,N1-dipropylbenzene-1,4-diamine
    • SB78568
    • 1,4-Benzenediamine, 2-methyl-N1,N1-dipropyl-
    • MDL: MFCD11213999
    • Inchi: 1S/C13H22N2/c1-4-8-15(9-5-2)13-7-6-12(14)10-11(13)3/h6-7,10H,4-5,8-9,14H2,1-3H3
    • InChI Key: BVGDQSOFGMPORF-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1C)N)(CCC)CCC

Computed Properties

  • Exact Mass: 206.178298710g/mol
  • Monoisotopic Mass: 206.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 317.9±22.0 °C at 760 mmHg
  • Flash Point: 135.1±17.5 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-N-1,N-1-dipropyl-1,4-benzenediamine Security Information

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